[(6-Bromopyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile

• CAS No.: 647839-49-4
• Molecular Formula: C12H9BrF3N3
• Molecular Weight: 332.12 g/mol
• IUPAC Name: 2-[(6-bromopyridin-2-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
• InChI: InChI=1S/C12H9BrF3N3/c13-10-3-1-2-9(19-10)6-11(7-17,8-18)4-5-12(14,15)16/h1-3H,4-6H2
• InChI Key: SYCADWURZHGLMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)CC(CCC(F)(F)F)(C#N)C#N

Description

[(6-Bromopyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile is a useful research compound. Its molecular formula is C12H9BrF3N3 and its molecular weight is 332.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

By using (3,3,3-trifluoropropyl)malononitrile (540 mg), N,N-dimethylformamide (4 ml), potassium carbonate (400 mg) and 6-bromo-2-(bromomethyl)pyridine (590 mg) according to the similar method described in Production Example 4 was obtained 541 mg of 2-((6-bromo-2-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (14)).